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Compound of Interest

Compound Name: Ac-YVAD-AMC

Cat. No.: B124896 Get Quote

Ac-YVAD-AMC Technical Support Center
Welcome to the technical support center for the Caspase-1 fluorogenic substrate, Ac-YVAD-
AMC. This guide provides detailed information on stability, storage, and troubleshooting for

common issues encountered during experimental use.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized Ac-YVAD-AMC powder?

A: The lyophilized powder should be stored at -20°C, protected from light, and kept dry.[1]

Under these conditions, the product is stable for an extended period, with some suppliers

indicating stability of similar products for at least four years.

Q2: How do I prepare and store a stock solution of Ac-YVAD-AMC?

A: Ac-YVAD-AMC is soluble in DMSO.[1] To prepare a stock solution, reconstitute the

lyophilized powder in high-quality, anhydrous DMSO to a desired concentration (e.g., 10 mM).

This stock solution should be aliquoted into single-use volumes to avoid repeated freeze-thaw

cycles and stored at -20°C or -80°C.[2] Protect the stock solution from light.

Q3: How stable is the Ac-YVAD-AMC stock solution in DMSO?

A: When stored properly at -20°C and protected from light and moisture, the DMSO stock

solution is stable for up to six months. Some sources suggest stability for at least one month at
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-20°C if no water is present. To ensure optimal performance, it is recommended to use the

solution within three months.

Q4: How many freeze-thaw cycles can the DMSO stock solution tolerate?

A: While it is best practice to avoid multiple freeze-thaw cycles by preparing single-use aliquots,

studies on diverse compound libraries stored in DMSO have shown no significant loss of

compound integrity after 11 to 25 cycles.[3][4][5] However, for a sensitive fluorogenic substrate,

minimizing freeze-thaw events is highly recommended to ensure reproducibility.

Q5: Is Ac-YVAD-AMC light sensitive?

A: Yes. Fluorogenic substrates, particularly those containing coumarin derivatives like AMC, are

sensitive to light.[1] Both the solid powder and solutions should be protected from light during

storage and handling to prevent photobleaching and degradation, which can lead to increased

background fluorescence and reduced signal.

Q6: How long is the Ac-YVAD-AMC working solution stable in aqueous assay buffer?

A: Aqueous working solutions of Ac-YVAD-AMC are significantly less stable than DMSO stock

solutions and should be prepared fresh just before use.[2] Do not store the substrate in

aqueous buffers. The stability during an assay (e.g., 1-2 hours at 37°C) is generally sufficient

for enzymatic cleavage, but prolonged incubation may lead to substrate degradation and non-

specific signal.
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Form Solvent
Storage
Temperature

Recommended
Duration

Key
Consideration
s

Lyophilized

Powder
N/A -20°C ≥ 4 years

Keep dry and

protected from

light.[6]

Stock Solution
Anhydrous

DMSO
-20°C Up to 6 months

Aliquot to avoid

freeze-thaw

cycles. Protect

from light and

moisture.

Working Solution
Aqueous Assay

Buffer
N/A Prepare fresh

Do not store.

Use immediately

after dilution from

DMSO stock.
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Issue Possible Cause(s) Recommended Solution(s)

High Background Signal

1. Substrate Degradation:

Improper storage, light

exposure, or prolonged

incubation.

• Always use freshly prepared

working solutions. • Protect all

reagents and assay plates

from light. • Run a "no

enzyme" (buffer + substrate)

control to measure substrate

auto-hydrolysis.

2. Reagent Contamination:

Buffers or samples

contaminated with proteases

or fluorescent compounds.

• Use fresh, sterile buffers and

pipette tips.[7][8] • Filter-

sterilize buffers if microbial

contamination is suspected.

3. Non-specific Enzyme

Activity: Other proteases in the

cell lysate may cleave the

substrate.

• Run a control with a specific

Caspase-1 inhibitor (e.g., Ac-

YVAD-CMK) to confirm signal

specificity.[9]

Low or No Signal

1. Inactive Caspase-1: Poor

sample quality, improper lysate

preparation, or absence of

Caspase-1 activation.

• Prepare cell/tissue lysates

fresh and keep them on ice. •

Include a positive control (e.g.,

cells treated with a known

Caspase-1 activator like LPS +

Nigericin) to validate the assay.

[10]

2. Substrate Inactivity:

Substrate has degraded due to

improper storage.

• Use a fresh aliquot of the

DMSO stock solution. • Test

the substrate with purified,

active Caspase-1 enzyme if

available.

3. Incorrect Filter Settings:

Excitation/Emission

wavelengths are not set

correctly on the fluorometer.

• Set the fluorometer to

Excitation: 340-380 nm and

Emission: 440-460 nm for

cleaved AMC.[1][11]
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Inconsistent Results / Poor

Reproducibility

1. Repeated Freeze-Thaw

Cycles: Degradation of the

stock solution.

• Always use fresh single-use

aliquots for each experiment.

2. Inconsistent Pipetting:

Inaccurate volumes of lysate or

substrate.

• Calibrate pipettes regularly.

Use a master mix for the

reaction buffer and substrate to

add to all wells.

3. Precipitation of Substrate:

Substrate precipitating in

aqueous buffer.

• Ensure the final DMSO

concentration in the assay is

sufficient to maintain substrate

solubility (typically <1%) but

does not inhibit the enzyme.

Experimental Protocols
Protocol: Caspase-1 Activity Assay in Cell Lysates
This protocol provides a general method for measuring Caspase-1 activity in cell lysates using

Ac-YVAD-AMC. Optimization may be required depending on the cell type and experimental

conditions.

1. Reagent Preparation:

Lysis Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, 10%

glycerol, and 10 mM DTT (add fresh). Keep on ice.

2X Reaction Buffer: 100 mM HEPES (pH 7.4), 20% glycerol, 0.5 M NaCl, 2 mM EDTA, 0.2%

CHAPS, and 20 mM DTT (add fresh). Keep on ice.

Ac-YVAD-AMC Stock Solution: 10 mM in anhydrous DMSO. Store at -20°C in aliquots.

Ac-YVAD-AMC Working Solution: Dilute the 10 mM stock solution to 1 mM in 2X Reaction

Buffer. Prepare fresh.

2. Sample Preparation (Cell Lysate):
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Induce apoptosis or inflammasome activation in your cells using the desired treatment.

Include a non-induced negative control group.

Harvest cells (adherent or suspension) and pellet them by centrifugation at 250 x g for 10

minutes at 4°C.[12]

Wash the cell pellet once with ice-cold PBS.

Resuspend the cell pellet in ice-cold Lysis Buffer (e.g., 50 µL per 2 x 10⁶ cells).

Incubate on ice for 15 minutes.[13]

Centrifuge at 10,000 x g for 10-15 minutes at 4°C to pellet cell debris.[12][13]

Transfer the supernatant (cytosolic lysate) to a pre-chilled tube. Keep on ice.

Determine the protein concentration of the lysate using a compatible method (e.g., BCA

assay).

3. Assay Procedure:

In a 96-well black, flat-bottom plate, add 50-100 µg of protein lysate to each well. Adjust the

volume of each well to 50 µL with Lysis Buffer.

Prepare necessary controls:

Negative Control: Lysate from untreated cells.

Blank Control: 50 µL Lysis Buffer without lysate (for substrate background).

Inhibitor Control (Optional): Pre-incubate lysate with a specific Caspase-1 inhibitor for 10-

15 minutes before adding the substrate.

Prepare a master mix containing 50 µL of 2X Reaction Buffer and 5 µL of 1 mM Ac-YVAD-
AMC substrate per reaction.

Add 55 µL of the master mix to each well. The final concentration of Ac-YVAD-AMC will be

~50 µM.
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Immediately read the fluorescence on a plate reader (Excitation: 360 nm, Emission: 460 nm).

This is the zero-time point reading.

Incubate the plate at 37°C, protected from light.

Read the fluorescence at regular intervals (e.g., every 15-30 minutes) for 1-2 hours.

4. Data Analysis:

Subtract the blank control reading from all experimental readings.

Plot the fluorescence intensity (Relative Fluorescence Units, RFU) versus time.

The Caspase-1 activity is proportional to the slope of the linear portion of the curve (ΔRFU/

Δtime).

Compare the activity in treated samples to the untreated controls.

Visualizations
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Caption: Inflammasome signaling pathway leading to Caspase-1 activation and cleavage of

Ac-YVAD-AMC.
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Caption: Standard experimental workflow for a fluorometric Caspase-1 activity assay.
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Caption: Troubleshooting decision tree for common Ac-YVAD-AMC assay issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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